Cas no 105646-16-0 (Benzoic acid,4,4'-[1,2-ethanediylbis[oxy(1-oxo-3,1-propanediyl)oxy]]bis-)

• Product name: Benzoic acid,4,4'-[1,2-ethanediylbis[oxy(1-oxo-3,1-propanediyl)oxy]]bis-
• CAS No: 105646-16-0
• MF: C₂₂H₂₂O₁₀
• MW: 446.404087543488
• CID: 1158807

Benzoic acid,4,4'-[1,2-ethanediylbis[oxy(1-oxo-3,1-propanediyl)oxy]]bis- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4,4'-[1,2-ethanediylbis[oxy(1-oxo-3,1-propanediyl)oxy]]bis-
• Benzoic acid, 4,4'-[1,2-ethanediylbis[oxy(1-oxo-3,1-propanediyl)oxy]]bis- (9CI)

• Inchi： 1S/C22H22O10/c23-19(31-17-5-1-15(2-6-17)21(25)26)9-11-29-13-14-30-12-10-20(24)32-18-7-3-16(4-8-18)22(27)28/h1-8H,9-14H2,(H,25,26)(H,27,28)
• InChI Key： MRUYHYRVOXAXKS-UHFFFAOYSA-N
• SMILES： C(OCCC(OC1=CC=C(C=C1)C(O)=O)=O)COCCC(OC1=CC=C(C=C1)C(O)=O)=O

Computed Properties

• Exact Mass: 446.12126

Experimental Properties

• Density: 1.355±0.06 g/cm3(Predicted)
• Boiling Point: 669.4±55.0 °C(Predicted)
• PSA: 145.66
• pka: 3.72±0.10(Predicted)